5-Cyclopropoxy-4-methoxypyridin-2-amine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methoxypyridin-2-amine
• InChI: InChI=1S/C9H12N2O2/c1-12-7-4-9(10)11-5-8(7)13-6-2-3-6/h4-6H,2-3H2,1H3,(H2,10,11)
• InChI Key: VXKPGPOVAFTNIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1OC2CC2)N

Description

5-Cyclopropoxy-4-methoxypyridin-2-amine is a pyridine derivative featuring a cyclopropoxy group at position 5, a methoxy group at position 4, and an amine group at position 2. Cyclopropoxy and methoxy substituents contribute to its electronic and steric profile, which may enhance binding affinity to biological targets or modulate solubility.

Preparation Methods

The synthesis of 5-Cyclopropoxy-4-methoxypyridin-2-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of Substituents: The cyclopropoxy and methoxy groups are introduced through substitution reactions. For instance, the methoxy group can be added via methylation using methanol and a suitable catalyst.

Amination: The amine group is introduced through nucleophilic substitution reactions, often using ammonia or amine derivatives under controlled conditions.

Industrial production methods may involve optimizing these steps for higher yields and purity, often using continuous flow reactors and advanced catalytic systems to enhance efficiency and scalability.

Chemical Reactions Analysis

5-Cyclopropoxy-4-methoxypyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide.

Reduction: Reduction reactions can convert the nitro group (if present) to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or cyclopropoxy groups are replaced by other nucleophiles under suitable conditions.

Common reagents used in these reactions include hydrogen peroxide for oxidation, hydrogen gas with palladium for reduction, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Cyclopropoxy-4-methoxypyridin-2-amine has several scientific research applications:

Medicinal Chemistry: It serves as a building block for synthesizing pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound is used in the synthesis of complex organic molecules, including heterocyclic compounds and natural product analogs.

Material Science: It is explored for its potential use in creating novel materials with unique properties, such as conductive polymers and advanced coatings.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methoxypyridin-2-amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The exact pathways and targets depend on the specific application and the biological system in which it is used .

Comparison with Similar Compounds

Key Compounds for Comparison

The following analogs are selected based on structural similarity and available

5-Cyclopropoxy-2-methylpyridin-4-amine (PubChem entry)

5-Chloro-4-cyclopropylpyridin-2-amine (CAS 1820665-49-3)

Structural and Property Comparison

Property	5-Cyclopropoxy-4-methoxypyridin-2-amine	5-Cyclopropoxy-2-methylpyridin-4-amine	5-Chloro-4-cyclopropylpyridin-2-amine
Molecular Formula	C₉H₁₂N₂O₂	C₉H₁₂N₂O	C₈H₈ClN₂
Molecular Weight (g/mol)	180.21 (calculated)	164.20 (calculated)	167.61
Substituents	5-Cyclopropoxy, 4-methoxy, 2-amine	5-Cyclopropoxy, 2-methyl, 4-amine	5-Chloro, 4-cyclopropyl, 2-amine
Key Functional Groups	Ether, amine	Ether, amine, methyl	Halogen, cyclopropyl, amine
Potential Applications	Pharmaceutical intermediate	Research chemical	Organic synthesis, commercial availability

Electronic and Steric Effects

• Cyclopropoxy vs. This may enhance aqueous solubility .
• Methoxy vs. Methyl : The methoxy group (electron-withdrawing) in the target compound contrasts with the electron-donating methyl group in 5-Cyclopropoxy-2-methylpyridin-4-amine. This difference could influence reactivity in electrophilic substitution or metal-catalyzed reactions .
• Chloro Substitution : The chloro group in 5-chloro-4-cyclopropylpyridin-2-amine enhances electrophilicity, making it suitable for Suzuki-Miyaura cross-coupling reactions, whereas the target compound’s ether groups may favor nucleophilic aromatic substitution .